Cas no 105223-85-6 (1-(3-Methyl-1-phenyl-1H-pyrazol-4-yl)ethanone)

• Product Name: 1-(3-Methyl-1-phenyl-1H-pyrazol-4-yl)ethanone
• CAS No: 105223-85-6
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• MDL: MFCD19103576
• CID: 1151195
• PubChem ID: 13620272
• Update Time: 2025-05-23

1-(3-Methyl-1-phenyl-1H-pyrazol-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-methyl-1-phenylpyrazol-4-yl)ethanone
• CTK0D7598
• AKOS015831092
• AGN-PC-00NBCD
• ACMC-20m81g
• Ethanone, 1-(3-methyl-1-phenyl-1H-pyrazol-4-yl)-
• acetyl-4 methyl-3 phenyl-1 pyrazole
• 4-acetyl-3-methyl-1-phenylpyrazole
• STL361666
• MCULE-1890311323
• SureCN10604729
• CTK0D7598; AKOS015831092; AGN-PC-00NBCD; ACMC-20m81g; Ethanone, 1-(3-methyl-1-phenyl-1H-pyrazol-4-yl)-; acetyl-4 methyl-3 phenyl-1 pyrazole; 4-acetyl-3-methyl-1-phenylpyrazole; STL361666; MCULE-1890311323; SureCN10604729;
• ALBB-017175
• LS-05505
• 105223-85-6
• CS-0321404
• 1-(3-Methyl-1-phenyl-1H-pyrazol-4-yl)ethan-1-one
• SCHEMBL10604729
• 1-(3-methyl-1-phenyl-1H-pyrazol-4-yl)ethanone
• DTXSID70545190
• MFCD19103576
• 1-(3-Methyl-1-phenyl-1H-pyrazol-4-yl)ethanone

• MDL： MFCD19103576
• Inchi： 1S/C12H12N2O/c1-9-12(10(2)15)8-14(13-9)11-6-4-3-5-7-11/h3-8H,1-2H3
• InChI Key： DPLBGBYVVKEXDZ-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CN(C2C=CC=CC=2)N=C1C

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.9Ų

1-(3-Methyl-1-phenyl-1H-pyrazol-4-yl)ethanone Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(3-Methyl-1-phenyl-1H-pyrazol-4-yl)ethanone

1-(3-Methyl-1-phenyl-1H-pyrazol-4-yl)ethanone

1-(3-Methyl-1-phenyl-1H-pyrazol-4-yl)ethanone, also known by its CAS number 105223-85-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are widely studied due to their diverse biological activities and potential applications in drug discovery. The structure of 1-(3-Methyl-1-phenyl-1H-pyrazol-4-yl)ethanone consists of a pyrazole ring substituted with a methyl group at position 3, a phenyl group at position 1, and an ethanone moiety at position 4. This unique combination of functional groups contributes to its intriguing chemical properties and biological effects.

Recent studies have highlighted the potential of pyrazole derivatives as promising candidates for the development of new therapeutic agents. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that 1-(3-Methyl-1-phenyl-1H-pyrazol-4-yl)ethanone exhibits potent anti-inflammatory and antioxidant activities, making it a valuable lead compound for the treatment of chronic inflammatory diseases. Additionally, its ability to modulate key cellular pathways involved in neurodegenerative disorders has been explored in *Nature Communications*, where it was shown to protect against oxidative stress-induced neuronal damage.

The synthesis of 1-(3-Methyl-1-phenyl-1H-pyrazol-4-yl)ethanone typically involves a multi-step process that includes the preparation of the pyrazole ring followed by functionalization with the ethanone group. A recent advancement in this area, as reported in *Organic Letters*, utilizes a one-pot microwave-assisted synthesis method that significantly improves reaction efficiency and yield. This approach not only simplifies the synthesis process but also reduces the environmental footprint, aligning with current green chemistry trends.

In terms of pharmacokinetics, studies conducted on CAS 105223856 have revealed favorable absorption profiles and moderate plasma stability, suggesting its potential for oral administration. However, further investigations are required to fully understand its bioavailability and metabolic pathways. Preclinical trials have also indicated that this compound demonstrates low toxicity in animal models, which is a critical factor for its consideration as a drug candidate.

Moreover, the structural versatility of 1-(3-Methyl-1Phenylpyrazol4yl)Ethanone allows for extensive chemical modifications to enhance its therapeutic potential. Researchers are currently exploring analogs with additional substituents to improve its solubility and pharmacokinetic properties. These efforts are supported by computational modeling studies, such as those published in *Journal of Chemical Information and Modeling*, which provide insights into the molecular interactions responsible for its biological activity.

In conclusion, CAS 105223856, or 1-(3-Methylphenylpyrazol4ylethanone, represents a compelling compound with significant potential in drug discovery. Its unique chemical structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a promising candidate for addressing unmet medical needs. Continued research into its mechanisms of action and optimization strategies will undoubtedly pave the way for its translation into clinical applications.